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For researchers, scientists, and drug development professionals, the choice of linker
technology is a critical determinant of an Antibody-Drug Conjugate's (ADC) efficacy and safety
profile. This guide provides an objective comparison of prominent ADC linker technologies, with
a focus on the tetrapeptide GGFG linker, supported by experimental data, to inform rational
ADC design. The linker, the chemical bridge between the antibody and the cytotoxic payload,
governs the stability of the ADC in circulation and the efficiency of payload release at the tumor
site. An ideal linker remains stable in the bloodstream to minimize off-target toxicity but
efficiently releases the payload upon internalization into the target cancer cell. This delicate
balance is key to widening the therapeutic window.

Mechanisms of Action: A Tale of Three Linkers

The efficacy of an ADC is intrinsically linked to the mechanism by which its cytotoxic payload is
released. Here, we compare three major linker strategies: the enzyme-cleavable GGFG and
valine-citrulline (vc) linkers, and the non-cleavable linkers.

GGFG (Gly-Gly-Phe-Gly) Linker: This tetrapeptide linker is designed to be cleaved by
lysosomal proteases, such as Cathepsin B and L, which are often overexpressed in the tumor
microenvironment.[1][2] Upon internalization of the ADC into the cancer cell, the linker is
cleaved, releasing the potent cytotoxic payload. The GGFG linker is known for its high stability
in the bloodstream, which minimizes premature drug release and associated off-target toxicity.
[1] A notable example of a GGFG-linked ADC is trastuzumab deruxtecan (Enhertu), which has
demonstrated significant clinical efficacy.[2]
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Valine-Citrulline (vc) Linker: Similar to the GGFG linker, the vc dipeptide linker is also cleaved
by lysosomal proteases, most notably Cathepsin B.[1] This linker has been widely used in the
development of ADCs and has shown to be stable in human plasma. Upon cleavage, it

releases the payload within the target cell.

Non-Cleavable Linkers: In contrast to cleavable linkers, non-cleavable linkers, such as those
based on thioether chemistry, do not rely on enzymatic or chemical cleavage for payload
release. Instead, the payload is released after the entire ADC is internalized and the antibody
component is degraded in the lysosome. This results in the release of the payload still attached
to the linker and an amino acid residue. While this approach offers high plasma stability, it can

limit the bystander effect.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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